2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid
Overview
Description
2,2-Difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid (DFCA) is an organic compound with a molecular weight of 218.18 g/mol. It is a five-membered ring-containing molecule composed of two carbon atoms, two oxygen atoms, two fluorine atoms, and one sulfur atom. DFCA is a colorless and odorless compound with a melting point of -70 °C and a boiling point of 155 °C. It is soluble in water and ethanol but insoluble in benzene and chloroform.
Mechanism of Action
The mechanism of action of 2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid is not yet fully understood. However, it is believed that the compound may act as a proton donor, meaning that it can donate a proton to another molecule, thus forming a new compound. This mechanism of action is thought to be important in the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that the compound may have some anti-inflammatory and anti-allergic effects. It is also believed that the compound may have some anti-cancer effects, although this has not yet been fully studied.
Advantages and Limitations for Lab Experiments
The advantages of using 2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid in lab experiments include its low cost and availability, as well as its stability in a wide range of temperatures and solvents. Additionally, this compound is not toxic and has low environmental impact. The main limitation of using this compound in lab experiments is that the compound is not yet fully understood, and its mechanism of action is not yet fully understood.
Future Directions
Future research on 2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid could focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, further research could explore its potential applications in the synthesis of various organic compounds. Additionally, research could explore the potential of this compound as a proton donor in the synthesis of various organic compounds. Finally, further research could focus on the potential of this compound as an anti-inflammatory and anti-allergic agent.
Synthesis Methods
2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid can be synthesized through a three-step reaction process. The first step involves the reaction of 2,2-difluoroacetic acid with sodium hydrosulfide to form 2,2-difluoro-4-hydroxy-1,3-dioxaindane-5-carboxylic acid. The second step involves the reaction of the intermediate compound with sodium hydrosulfide to form this compound. The third and final step involves the purification of the compound by distillation.
Scientific Research Applications
2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid has been used in a variety of scientific research applications. It has been used in the synthesis of new compounds, such as 2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxamide, which is a valuable intermediate in the synthesis of various pharmaceuticals. This compound has also been used in the synthesis of various organic compounds, such as this compound ethyl ester, which is an important intermediate in the synthesis of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid involves the introduction of a methylsulfanyl group onto a dioxaindane ring system, followed by the introduction of two fluorine atoms and a carboxylic acid group.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxolane", "methylthiol", "fluorine gas", "sodium hydroxide", "sulfuric acid", "acetic anhydride", "chloroacetic acid", "sodium bicarbonate", "ethanol" ], "Reaction": [ "2,2-dimethyl-1,3-dioxolane is reacted with methylthiol in the presence of sulfuric acid to form 2,2-dimethyl-4-(methylsulfanyl)-1,3-dioxolane.", "The dioxolane ring is then opened using sodium hydroxide to form 2,2-dimethyl-4-hydroxy-1,3-dioxolane.", "The hydroxyl group is then protected with acetic anhydride to form 2,2-dimethyl-4-acetoxy-1,3-dioxolane.", "The acetoxy group is then replaced with a chloroacetyl group using chloroacetic acid and sodium bicarbonate to form 2,2-dimethyl-4-chloroacetyl-1,3-dioxolane.", "The chloroacetyl group is then substituted with fluorine atoms using fluorine gas and a catalyst to form 2,2-difluoro-4-chloroacetyl-1,3-dioxolane.", "The chloroacetyl group is then hydrolyzed using sodium hydroxide to form 2,2-difluoro-4-hydroxy-1,3-dioxolane.", "The hydroxyl group is then oxidized to a carboxylic acid group using a suitable oxidizing agent to form 2,2-difluoro-4-carboxy-1,3-dioxolane.", "The dioxolane ring is then converted to a dioxaindane ring using a suitable cyclization agent to form 2,2-difluoro-4-carboxy-1,3-dioxaindane.", "The methylsulfanyl group is then introduced onto the dioxaindane ring using a suitable sulfenylation agent to form 2,2-difluoro-4-(methylsulfanyl)-1,3-dioxaindane-5-carboxylic acid." ] } | |
CAS RN |
162506-54-9 |
Molecular Formula |
C9H6F2O4S |
Molecular Weight |
248.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
